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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388

For researchers, scientists, and professionals in drug development, the selection of high-
performance organic pigments is critical for applications ranging from durable coatings to
advanced material science. Among the elite classes of pigments, perinones are renowned for
their exceptional stability. This guide provides an objective comparison of Vat Red 15 against
other key perinone pigments, supported by performance data and detailed experimental
methodologies.

Unveiling the Perinone Family: Vat Red 15 and its
Counterparts

Perinone pigments are characterized by their core chemical structure, which gives rise to
geometric isomers—'cis' and 'trans' forms—that exhibit distinct color and performance
characteristics. Vat Red 15 is chemically identical to Pigment Red 194 (PR194), representing
the cis isomer of the perinone structure.[1][2][3] The most commercially significant trans isomer
is Pigment Orange 43 (PO43).[3] This guide will focus on the comparative performance of
these two key perinone pigments.

At a Glance: Performance Data

The following tables summarize the key performance indicators for Vat Red 15 (Pigment Red
194) and Pigment Orange 43, offering a clear comparison for material selection.

Table 1: General and Physical Properties
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Vat Red 15 (Pigment Red

Property 194) Pigment Orange 43

C.l. Name Pigment Red 194 Pigment Orange 43

C.l. Number 71100 71105

CAS Number 4216-02-8 4424-06-0

Chemical Formula C26H12N402 C26H12N402

Isomer cis trans

Appearance Purple-red powder Bright, reddish-orange powder
Specific Gravity 1.70 g/cm3 1.5 g/cm3

Oil Absorption

40-45 g/100g

65-75 g/100g

Table 2: Stability and Fastness Properties

Vat Red 15 (Pigment Red

Performance Metric Pigment Orange 43

194)
Heat Stability > 300°C 280°C (in HDPE)
Lightfastness (BWS) 7-8 7-8
Weather Fastness - 4-5 (out of 5)
Acid Resistance 5 (out of 5) 5 (out of 5)
Alkali Resistance 5 (out of 5) 5 (out of 5)
Migration Resistance 5 (out of 5) 5 (out of 5)

In-Depth Experimental Protocols

To ensure accurate and reproducible performance evaluation, standardized testing
methodologies are crucial. Below are detailed protocols for the key experiments cited in this
guide.
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Lightfastness Testing

Lightfastness is determined by exposing pigmented samples to a xenon-arc lamp, which

simulates natural sunlight. The protocol adheres to the principles of ISO 105-B02.

Objective: To assess the resistance of the pigment to fading when exposed to an artificial light

source representative of natural daylight.

Apparatus:

Xenon-arc lamp weathering instrument.

Blue Wool Standards (BWS) #1-8.

Grey Scale for assessing color change (ISO 105-A02).

Specimen holders.

Procedure:

Sample Preparation: A dispersion of the pigment in a suitable medium (e.g., a polymer or
paint base) is prepared and applied uniformly to a substrate. A portion of the sample is
masked to serve as the unexposed reference.

Mounting: The prepared samples and the Blue Wool Standards are mounted in the specimen
holders.

Exposure: The samples are placed in the xenon-arc weathering instrument. The exposure
conditions (irradiance, temperature, humidity) are set according to the specific requirements
of ISO 105-B02.

Evaluation: The samples are periodically inspected. The degree of fading is assessed by
comparing the exposed portion of the sample to the unexposed portion using the Grey
Scale. The lightfastness rating is determined by identifying which Blue Wool Standard shows
a similar degree of fading. The scale ranges from 1 (very poor) to 8 (outstanding).

Heat Stability Testing
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The heat stability of a pigment is critical for applications involving high-temperature processing,
such as in plastics. This protocol is based on the principles of ASTM D648, which determines
the Deflection Temperature Under Load (DTUL).

Objective: To determine the temperature at which a standard test bar of a pigmented plastic
deflects under a specified load.

Apparatus:

Three-point bending fixture.

Heating bath (e.g., silicone oil).

Temperature controller and sensor.

Load application device.

Deflection measurement device.

Procedure:

Specimen Preparation: Standardized test bars are prepared by incorporating the pigment
into the desired polymer at a specified concentration.

o Test Setup: The test bar is placed on the supports of the three-point bending fixture within
the heating bath.

o Loading: A specified load (e.g., 0.455 MPa or 1.82 MPa) is applied to the center of the test
bar.

o Heating: The temperature of the bath is increased at a constant rate (e.g., 2°C per minute).

o Measurement: The temperature at which the test bar deflects by a specified amount
(typically 0.25 mm) is recorded as the Heat Deflection Temperature.

Chemical Resistance Testing
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This protocol outlines a method for determining the resistance of a pigmented coating to
various liquid chemicals, based on ISO 2812.

Objective: To evaluate the effect of various chemical agents on a pigmented surface.

Apparatus:

Test panels coated with the pigmented formulation.

Pipettes or droppers.

Cover glasses.

A range of test liquids (e.g., acids, alkalis, solvents).

Procedure:

Sample Preparation: The pigment is dispersed in a coating formulation, which is then applied
to standardized test panels and allowed to cure completely.

e Spot Test: A small volume of the test liquid is applied to the surface of the coated panel. The
drop is then covered with a cover glass to prevent evaporation.

o Exposure: The panel is left undisturbed for a specified period (e.g., 24 hours) at a controlled
temperature.

o Evaluation: After the exposure time, the cover glass is removed, and the test area is gently
cleaned. The surface is then examined for any changes, such as discoloration, blistering,
softening, or loss of adhesion. The resistance is typically rated on a scale from 0 (no effect)
to 5 (severe effect).

Visualizing Experimental and Application Workflows

To further clarify the processes involved in pigment evaluation and potential application, the
following diagrams are provided.
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Experimental workflow for lightfastness testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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other-perinone-pigments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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